Cas no 13618-24-1 (1-Cyclopropyl-2-methylpentane-1,3-dione)

1-Cyclopropyl-2-methylpentane-1,3-dione structure
13618-24-1 structure
Product Name:1-Cyclopropyl-2-methylpentane-1,3-dione
CAS No:13618-24-1
MF:C9H14O2
MW:154.206263065338
CID:5746895
PubChem ID:64917735
Update Time:2023-11-11

1-Cyclopropyl-2-methylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-cyclopropyl-2-methylpentane-1,3-dione
    • AKOS014247744
    • EN300-1124927
    • CS-0283493
    • 13618-24-1
    • 1,3-Pentanedione, 1-cyclopropyl-2-methyl-
    • 1-Cyclopropyl-2-methylpentane-1,3-dione
    • Inchi： 1S/C9H14O2/c1-3-8(10)6(2)9(11)7-4-5-7/h6-7H,3-5H2,1-2H3
    • InChI Key： UVIJSBPQASZCEW-UHFFFAOYSA-N
    • SMILES： O=C(C(C)C(CC)=O)C1CC1

Computed Properties

  • Exact Mass: 154.099379685g/mol
  • Monoisotopic Mass: 154.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.041±0.06 g/cm3(Predicted)
  • Melting Point: 117 °C
  • Boiling Point: 117 °C(Press: 20 Torr)
  • pka: 10?+-.0.20(Predicted)

1-Cyclopropyl-2-methylpentane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1124927-0.05g
1-cyclopropyl-2-methylpentane-1,3-dione
 13618-24-1 95%
0.05g
 $528.0 2023-10-26
Enamine
EN300-1124927-0.1g
1-cyclopropyl-2-methylpentane-1,3-dione
 13618-24-1 95%
0.1g
 $553.0 2023-10-26
Enamine
EN300-1124927-0.25g
1-cyclopropyl-2-methylpentane-1,3-dione
 13618-24-1 95%
0.25g
 $579.0 2023-10-26
Enamine
EN300-1124927-0.5g
1-cyclopropyl-2-methylpentane-1,3-dione
 13618-24-1 95%
0.5g
 $603.0 2023-10-26
Enamine
EN300-1124927-1.0g
1-cyclopropyl-2-methylpentane-1,3-dione
 13618-24-1
1g
 $884.0 2023-06-09
Enamine
EN300-1124927-2.5g
1-cyclopropyl-2-methylpentane-1,3-dione
 13618-24-1 95%
2.5g
 $1230.0 2023-10-26
Enamine
EN300-1124927-5.0g
1-cyclopropyl-2-methylpentane-1,3-dione
 13618-24-1
5g
 $2566.0 2023-06-09
Enamine
EN300-1124927-10.0g
1-cyclopropyl-2-methylpentane-1,3-dione
 13618-24-1
10g
 $3807.0 2023-06-09
Enamine
EN300-1124927-1g
1-cyclopropyl-2-methylpentane-1,3-dione
 13618-24-1 95%
1g
 $628.0 2023-10-26
Enamine
EN300-1124927-5g
1-cyclopropyl-2-methylpentane-1,3-dione
 13618-24-1 95%
5g
 $1821.0 2023-10-26

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